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Compound of Interest

Compound Name: ANNINE-6plus

Cat. No.: B605513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core mechanism of action of ANNINE-6plus, a

highly sensitive and water-soluble voltage-sensitive dye. We delve into its biophysical

properties, provide detailed experimental protocols, and present its underlying signaling

pathways and workflows through clear visualizations. This document is intended to serve as a

comprehensive resource for researchers and professionals in neuroscience and drug

development seeking to leverage this powerful tool for optical recording of neuronal activity.

Core Mechanism of Action: The Molecular Stark
Effect
ANNINE-6plus is a member of the anellated hemicyanine dye family, renowned for its high

voltage sensitivity.[1][2] Unlike its predecessor, ANNINE-6, which is zwitterionic and water-

insoluble, ANNINE-6plus is a salt with a doubly positively charged chromophore and two

bromide counterions.[1][2][3] This modification confers excellent water solubility (around 1 mM)

while maintaining strong binding to lipid membranes.[1][2][3][4]

The primary mechanism of voltage sensing for ANNINE-6plus is the molecular Stark effect.[1]

[2][3][4] This electrochromic mechanism describes a shift in the dye's electronic absorption and

emission spectra in response to a change in the external electric field.[5] When embedded in a

neuronal membrane, the dye's chromophore aligns with the membrane's electric field.

Fluctuations in the membrane potential alter this field, causing a linear shift in the dye's
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excitation and emission spectra.[5] This spectral shift is then detected as a change in

fluorescence intensity, providing a direct and rapid readout of voltage changes.[5][6]

This mechanism endows ANNINE-6plus with several key advantages:

High Temporal Resolution: The response time is in the nanosecond range, limited by the

fluorescence lifetime of the dye.[5][6]

Linear Response: The change in fluorescence is directly proportional to the change in

membrane potential.[5]

High Sensitivity: It exhibits a significant fractional fluorescence change per millivolt of

membrane potential change.[5]

Quantitative Data Summary
The following tables summarize the key quantitative properties of ANNINE-6plus, compiled

from various studies.

Photophysical Properties Value

Solubility in Water ~1 mM[1][2][3][4]

Fluorescence Lifetime 6.2 ± 0.1 ns[5]

Stokes Shift (in cell membrane) ~145 nm[5]

Excitation Maximum (in cell membrane) ~420 nm[5]

Emission Maximum (in cell membrane) ~565 nm[5]

Sensitivity (ΔF/F per 100 mV) - Single-Photon

Excitation
~30% (at ~488 nm excitation)[4]

Sensitivity (ΔF/F per 100 mV) - Two-Photon

Excitation
>50% (at ~1060 nm excitation)[4]

Optimal Two-Photon Excitation Wavelengths for

Voltage Sensing

1020 nm or 1040 nm (at the red spectral edge of

absorption)[7][8]
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Experimental Protocols
Detailed methodologies are crucial for the successful application of ANNINE-6plus. Below are

generalized protocols for cell loading and imaging.

Protocol 1: Bath Application for Bulk Loading of Tissue
This method is suitable for staining a population of cells in a tissue slice or cell culture.

Prepare Staining Solution: Dissolve ANNINE-6plus in an appropriate aqueous buffer (e.g.,

artificial cerebrospinal fluid or Hanks' Balanced Salt Solution) to a final concentration of 10-

20 µM.

Incubation: Incubate the tissue preparation in the staining solution for 20-30 minutes at room

temperature or 37°C. The optimal time and temperature may need to be determined

empirically for different preparations.

Washing: After incubation, wash the preparation thoroughly with fresh buffer to remove

unbound dye. This is critical to reduce background fluorescence.

Imaging: Proceed with imaging using either one-photon or two-photon microscopy. For

optimal voltage sensitivity, excite at the red edge of the dye's absorption spectrum.[2][3]

Protocol 2: Intracellular Loading via Patch Pipette or
Electroporation
This method is used for staining single cells, allowing for detailed analysis of subcellular

voltage dynamics.

Prepare Internal Solution: Dissolve ANNINE-6plus in the intracellular solution to be used for

patching or electroporation. A typical concentration is in the range of 100-500 µM.

Cell Loading:

Patch-Clamp: Achieve a whole-cell patch-clamp configuration and allow the dye to diffuse

from the pipette into the cell for at least 15-20 minutes.
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Single-Cell Electroporation: Use a high-resistance pipette filled with the dye solution and

apply brief voltage pulses to transiently permeabilize the cell membrane, allowing dye

entry.

Imaging: After allowing for sufficient dye distribution within the cell, imaging can be

performed. This method is particularly powerful when combined with two-photon microscopy

for imaging dendritic voltage signals in vivo.[5][9]
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Caption: The mechanism of ANNINE-6plus voltage sensing via the molecular Stark effect.

Experimental Workflow: Single-Cell Electroporation and
Imaging
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Caption: Workflow for in vivo single-neuron labeling and voltage imaging with ANNINE-6plus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b605513?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2755735/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2755735/
https://pubmed.ncbi.nlm.nih.gov/17687549/
https://pubmed.ncbi.nlm.nih.gov/17687549/
https://www.researchgate.net/publication/6151148_ANNINE-6plus_a_voltage-sensitive_dye_with_good_solubility_strong_membrane_binding_and_high_sensitivity
https://www.medkoo.com/products/34059
https://www.frontiersin.org/journals/cellular-neuroscience/articles/10.3389/fncel.2019.00321/full
https://www.frontiersin.org/journals/cellular-neuroscience/articles/10.3389/fncel.2019.00321/full
https://en.wikipedia.org/wiki/Voltage-sensitive_dye
https://groups.oist.jp/sites/default/files/imce/u160/FY2019/Chapter%2013_Voltage%20Imaging%20with%20ANNINE%20Dyes%20and%20Two-Photon%20Microscopy.pdf
https://pubmed.ncbi.nlm.nih.gov/31758973/
https://pubmed.ncbi.nlm.nih.gov/31758973/
https://pubmed.ncbi.nlm.nih.gov/31379507/
https://pubmed.ncbi.nlm.nih.gov/31379507/
https://www.benchchem.com/product/b605513#annine-6plus-mechanism-of-action
https://www.benchchem.com/product/b605513#annine-6plus-mechanism-of-action
https://www.benchchem.com/product/b605513#annine-6plus-mechanism-of-action
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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